Cas no 355-74-8 (2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol)

• Product Name: 2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol
• CAS No: 355-74-8
• MF: C₆H₆F₈O₂
• MW: 262.097870349884
• MDL: MFCD00069087
• CID: 82187
• PubChem ID: 87574280
• Update Time: 2025-11-02

2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol Chemical and Physical Properties

Names and Identifiers

• 2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol
• 1,6-DIHYDROXY-2,2,3,3,4,4,5,5-OCTAFLUOROHEXANE
• 2,2,3,3,4,4,5,5-octafluorohexane-1,6-diol
• 1,6-Hexanediol,2,2,3,3,4,4,5,5-octafluoro
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-HEXADECAFLUORO-1,10-DECANEDIOL
• 2,2,3,3,4,4,5,5-Octafluor-hexan-1,6-diol
• 2,2,3,3,4,4,5,5-octafluoro-hexane-1,6-diol
• 2,2,3,3,4,4,5,5-octafluro-1,6-hexanediol
• 1,6-Hexanediol, 2,2,3,3,4,4,5,5-octafluoro-
• NHEKBXPLFJSSBZ-UHFFFAOYSA-N
• 1h,1h,6h,6h-perfluoro-1,6-hexanediol
• NHEKBXPLFJSSBZ-UHFFFAOYSA-
• PC5335
• SBB102501
• AB1011031
• TR-
• SY050183
• NS00018989
• CS-0211585
• MFCD00069087
• BS-22777
• 355-74-8
• InChI=1/C6H6F8O2/c7-3(8,1-15)5(11,12)6(13,14)4(9,10)2-16/h15-16H,1-2H2
• SCHEMBL37804
• C6H6F8O2
• 2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol, >/=98%
• O0294
• DTXSID60188999
• (1E)-1-[(E)-3-phenylprop-2-enylidene]indene
• 2,2,3,3,4,4,5,5-octafluorohexan-1,6-diol
• BP-21497
• D91856
• CCG-2158
• 1H,1H,6H,6H-Perfluorohexane-1,6-diol
• FT-0609067
• AKOS015853186
• 2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol, 98%
• A822878
• DB-048838

• MDL： MFCD00069087
• Inchi： 1S/C6H6F8O2/c7-3(8,1-15)5(11,12)6(13,14)4(9,10)2-16/h15-16H,1-2H2
• InChI Key： NHEKBXPLFJSSBZ-UHFFFAOYSA-N
• SMILES： FC(C(CO)(F)F)(C(C(CO)(F)F)(F)F)F
• BRN： 1784039

Computed Properties

• Exact Mass: 262.02400
• Monoisotopic Mass: 262.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not available
• Density: 1.4712 (estimate)
• Melting Point: 66.0 to 70.0 deg-C
• Boiling Point: 100 °C3 mm Hg(lit.)
• Flash Point: 100°C/3mm
• Refractive Index: 1.331
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents.
• PSA: 40.46000
• LogP: 1.51220
• Solubility: Not available

2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Material Chemicals High Polymer Materials

Additional information on 2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol

2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol: A Versatile Compound in Modern Biomedical Research

2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol, with the CAS number 355-74-8, is a fluorinated diol compound that has garnered significant attention in the field of biomedical science. This compound's unique molecular structure, characterized by eight fluorine atoms attached to the hexane backbone, endows it with exceptional physicochemical properties. Recent studies have highlighted its potential applications in pharmaceutical formulations, biomaterials development, and drug delivery systems, making it a critical component in the advancement of modern therapeutic strategies.

The chemical structure of 2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol consists of a six-carbon chain with fluorine atoms occupying all terminal positions, creating a highly hydrophobic and chemically inert molecule. This structural feature is crucial for its functionality in biomedical applications, as it minimizes interactions with biological systems while maintaining stability under physiological conditions. The compound's high fluorine content also contributes to its low surface energy, a property that is increasingly leveraged in the design of non-fouling surfaces for medical devices.

Recent breakthroughs in the application of 2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol have been particularly notable in the development of biocompatible coatings for implantable medical devices. A 2023 study published in Advanced Healthcare Materials demonstrated that this compound, when incorporated into polymeric matrices, significantly reduces protein adsorption and bacterial adhesion, thereby enhancing the longevity of devices such as cardiovascular stents and orthopedic implants. The CAS number 355-74-8 is frequently referenced in such studies, underscoring its importance in material science research.

Another critical area of research involving 2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol is its role in the formulation of controlled-release drug delivery systems. The compound's ability to modulate the crystallinity of polymer matrices has been shown to improve the release kinetics of therapeutic agents. A 2024 review in Pharmaceutical Research highlighted the use of 2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol as a plasticizer in hydrogel-based drug delivery platforms, enabling precise control over the release profile of hydrophobic drugs. This application is particularly relevant for the development of long-acting injectables and transdermal patches.

Furthermore, the CAS number 355-74-8 has been linked to advancements in the synthesis of fluorinated surfactants, which are essential for improving the solubility of hydrophobic drugs. A 2023 study in Journal of Fluorine Chemistry reported the use of 2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol as a key intermediate in the production of amphiphilic molecules with enhanced bioavailability. These findings underscore the compound's versatility in pharmaceutical chemistry and its potential to address challenges in drug formulation.

The environmental and safety profile of 2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol is another area of active research. While the compound is not classified as a hazardous material under current regulatory frameworks, its environmental persistence and potential for bioaccumulation have prompted studies on its lifecycle management. A 2024 report by the European Chemicals Agency (ECHA) emphasized the need for further data on the long-term ecological impact of fluorinated compounds, including 2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol, to ensure sustainable use in biomedical applications.

Recent advances in nanotechnology have also opened new avenues for the application of 2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol. Researchers are exploring its use as a stabilizer in nanoparticle formulations, where its low surface energy properties prevent aggregation and enhance colloidal stability. A 2023 study in Nano Today demonstrated the effectiveness of 2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol in maintaining the integrity of lipid-based nanocarriers for targeted drug delivery. This application is particularly promising for the treatment of diseases such as cancer and neurodegenerative disorders.

Additionally, the CAS number 355-74-8 has been implicated in the development of novel imaging agents for in vivo diagnostics. The compound's fluorine atoms can be used as contrast agents in magnetic resonance imaging (MRI), providing high-resolution images of biological tissues. A 2024 study in Contrast Media & Molecular Imaging showcased the potential of 2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol in enhancing the visibility of tumors, thereby improving early detection and treatment planning.

Despite its promising applications, the synthesis and handling of 2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol present certain challenges. The compound requires stringent conditions for its preparation, often involving complex fluorination reactions. Researchers are actively working on optimizing these processes to improve yield and reduce costs. A 2023 paper in Organic Letters described a novel catalytic approach that significantly enhances the efficiency of fluorination, making the production of 2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol more feasible for large-scale applications.

In conclusion, 2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol (CAS number 355-74-8) is a multifunctional compound with a wide range of applications in biomedical science. Its unique chemical properties have enabled breakthroughs in drug delivery, biomaterials, and imaging technologies. As research continues to uncover new possibilities, the compound is poised to play an increasingly important role in the development of innovative therapeutic solutions. The ongoing exploration of its potential applications underscores the significance of 2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol in advancing the frontiers of biomedical research.

Further studies are needed to fully understand the long-term implications of 2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol in both medical and environmental contexts. Collaborative efforts between researchers, regulatory bodies, and industry stakeholders will be essential in ensuring the safe and sustainable utilization of this compound. As the field of biomedical science continues to evolve, the role of 2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol is likely to expand, contributing to the development of more effective and sustainable healthcare solutions.

In summary, the CAS number 355-74-8 represents a critical milestone in the advancement of biomedical technologies. The compound's unique properties and diverse applications continue to drive innovation in pharmaceutical science, materials engineering, and diagnostic imaging. As research progresses, the potential of 2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol is expected to grow, solidifying its position as a key player in the future of healthcare.